Cas no 59962-27-5 (17β-hydroxy-17α-methyl-5β-androstane-3,11-dione)

• Product Name: 17β-hydroxy-17α-methyl-5β-androstane-3,11-dione
• CAS No: 59962-27-5
• MF: C₂₀H₃₀O₃
• MW: 318.450406551361
• CID: 1622670
• PubChem ID: 222796
• Update Time: 2025-04-21

17β-hydroxy-17α-methyl-5β-androstane-3,11-dione Chemical and Physical Properties

Names and Identifiers

• 17β-hydroxy-17α-methyl-5β-androstane-3,11-dione
• 17??-hydroxy-17??-methyl-5??-androstane-3,11-dione, 17??-Hydroxy-17??-methyl-5??-androstan-3,11-dion
• 17??-hydroxy-17??-methyl-5??-androstane-3,11-dione, 17??-Hydroxy-17??-methyl-5??-androstan-3,11-dion;
• MLS002638099
• 59962-27-5
• NSC9723
• NSC-9723

• Inchi： 1S/C20H30O3/c1-18-8-6-13(21)10-12(18)4-5-14-15-7-9-20(3,23)19(15,2)11-16(22)17(14)18/h12,14-15,17,23H,4-11H2,1-3H3/t12-,14+,15+,17-,18+,19+,20+/m1/s1
• InChI Key： SLGYIGUMKJYZLP-PVIBPHBRSA-N
• SMILES： O[C@@]1(C)CC[C@@H]2[C@]1(C)CC([C@@H]1[C@@]3(C)CCC(C[C@H]3CC[C@@H]21)=O)=O

Computed Properties

• Exact Mass: 318.2196
• Monoisotopic Mass: 318.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37
• LogP: 3.52820